Cas no 2227896-50-4 ((1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol)
2227896-50-4 structure
Product Name:(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol
CAS No:2227896-50-4
MF:C7H10BrNOS
MW:236.129399776459
CID:5849243
PubChem ID:96899041
Update Time:2023-12-28
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol
- EN300-1918502
- 2227896-50-4
-
- Inchi： 1S/C7H10BrNOS/c8-7-3-5(4-11-7)6(10)1-2-9/h3-4,6,10H,1-2,9H2/t6-/m0/s1
- InChI Key： HRGJGRGOKVCTEY-LURJTMIESA-N
- SMILES： BrC1=CC(=CS1)[C@H](CCN)O
Computed Properties
- Exact Mass: 234.96665g/mol
- Monoisotopic Mass: 234.96665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 74.5Ų
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1918502-1g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 1g |
$1844.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-5g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 5g |
$5345.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-10g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 10g |
$7927.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-0.05g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 0.05g |
$1549.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-0.1g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 0.1g |
$1623.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-0.25g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 0.25g |
$1696.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-0.5g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 0.5g |
$1770.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-1.0g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 1g |
$1844.0 | 2023-06-01 | ||
| Enamine | EN300-1918502-2.5g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 2.5g |
$3611.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-5.0g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 5g |
$5345.0 | 2023-06-01 |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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